Cas no 15440-98-9 (4-N-Hexyloxynitrobenzene)

• Product Name: 4-N-Hexyloxynitrobenzene
• CAS No: 15440-98-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD00043610
• CID: 201586
• PubChem ID: 87573724
• Update Time: 2025-04-19

4-N-Hexyloxynitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(hexyloxy)-4-nitro-
• 1-(hexyloxy)-4-nitroBenzene
• 1-Hexyloxy-4-nitrobenzene
• 1-hexoxy-4-nitrobenzene
• 4-Hexyloxynitrobenzene
• 4-N-HEXYLOXYNITROBENZENE
• Hexyl 4-Nitrophenyl Ether
• Benzene, 1-(hexyloxy)-4-nitro-
• p-Hexyloxy nitro benzene
• Hexyl p-nitrophenyl ether
• Ether, hexyl p-nitrophenyl
• p-Hexyloxy nitrobenzene
• 4-Nitrophenylhexyl ether
• p-Nitrophenyl hexyl ether
• VLMYJULPWGTTAV-UHFFFAOYSA-N
• DTXSID2065888
• SCHEMBL1963497
• AKOS027320900
• MFCD00043610
• CS-0320887
• FT-0716396
• AS-59122
• D91691
• 1-Hexyloxy-4-nitro-benzene
• N0373
• 15440-98-9
• DA-21088
• 4-N-Hexyloxynitrobenzene

• MDL： MFCD00043610
• Inchi： 1S/C12H17NO3/c1-2-3-4-5-10-16-12-8-6-11(7-9-12)13(14)15/h6-9H,2-5,10H2,1H3
• InChI Key： VLMYJULPWGTTAV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Not determined
• Density: 1.1223 (rough estimate)
• Boiling Point: 364.56°C (rough estimate)
• Flash Point: 25 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 55.05000
• LogP: 4.07710
• Solubility: Not determined